Cas no 929-57-7 (Hexane, 1,6-diisocyano-)

• Product Name: Hexane, 1,6-diisocyano-
• CAS No: 929-57-7
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 809766
• PubChem ID: 3391105
• Update Time: 2025-04-19

Hexane, 1,6-diisocyano- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1,6-diisocyano-
• 1,6-DIISOCYANOHEXANE
• 1,6-Diisocyanohexan
• 1,6-di-isocyanohexane
• 1,6-hexane-diisocyanate
• hexa-1,6-diyl diisocyanide
• Hexamethylene diisocyanide
• Hexandiyldiisocyanid
• Hexane,1,6-diisocyano
• hexanediyl diisocyanide
• NS00042248
• 1,6-diisocyanhexane
• DTXSID001319064
• AKOS015959195
• SCHEMBL418760
• WJCPMQQLTJQIJK-UHFFFAOYSA-N
• 929-57-7

• Inchi： 1S/C8H12N2/c1-9-7-5-3-4-6-8-10-2/h3-8H2
• InChI Key： WJCPMQQLTJQIJK-UHFFFAOYSA-N
• SMILES： [N+](#[C-])CCCCCC[N+]#[C-]

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 8.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.899 g/mL at 25 °C(lit.)
• Melting Point: 21-23 °C(lit.)
• Boiling Point: 101-103 °C0.5 mm Hg(lit.)
• Flash Point: 219 °F
• Refractive Index: n20/D 1.443(lit.)
• PSA: 0.00000
• LogP: 0.84680
• Solubility: Not determined

Hexane, 1,6-diisocyano- Security Information

• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 23/24-36
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-13-21
• RTECS：MO1530000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/24; R36
• HazardClass：6.1(b)
• PackingGroup：III